Cas no 1310287-68-3 (3-bromo-7-chloro-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-bromo-7-chloro-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine
• CAS No: 1310287-68-3
• MF: C₁₀H₁₁BrClN₃
• MW: 288.57
• CID: 5099224
• Update Time: 2026-03-03

3-bromo-7-chloro-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-chloro-5-methyl-6-propan-2-ylpyrazolo[1,5-a]pyrimidine
• 3-bromo-7-chloro-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C10H11BrClN3/c1-5(2)8-6(3)14-10-7(11)4-13-15(10)9(8)12/h4-5H,1-3H3
• InChI Key： MPXVTWNJXKOWNH-UHFFFAOYSA-N
• SMILES： C12=C(Br)C=NN1C(Cl)=C(C(C)C)C(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-bromo-7-chloro-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine

Recent Advances in the Study of 3-bromo-7-chloro-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine (CAS: 1310287-68-3)

In recent years, the compound 3-bromo-7-chloro-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine (CAS: 1310287-68-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrimidine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The unique structural features of this compound, including its halogen substituents and isopropyl group, contribute to its bioactivity and selectivity, making it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 3-bromo-7-chloro-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine. One notable area of investigation is its role as a potent inhibitor of protein kinases, which are critical regulators of cellular signaling pathways. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize the binding interactions between this compound and its kinase targets. These studies have revealed that the bromo and chloro substituents play a crucial role in forming hydrophobic interactions with the kinase active site, while the isopropyl group enhances binding affinity through van der Waals forces.

In addition to its kinase inhibitory properties, 3-bromo-7-chloro-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine has also been explored for its potential in targeting other disease-relevant proteins. For instance, recent preclinical studies have demonstrated its efficacy in modulating the activity of certain G protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological and pathological processes. These findings suggest that this compound could serve as a versatile tool for probing GPCR signaling and developing novel therapeutics for conditions such as cancer, inflammation, and neurological disorders.

The synthetic routes to 3-bromo-7-chloro-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine have also been a subject of recent research. Optimized protocols have been developed to improve the yield and purity of this compound, enabling its broader application in medicinal chemistry and drug discovery. Key advancements include the use of palladium-catalyzed cross-coupling reactions to introduce the bromo and chloro substituents, as well as the development of scalable methods for the assembly of the pyrazolo[1,5-a]pyrimidine core. These synthetic innovations have facilitated the production of derivatives and analogs for structure-activity relationship (SAR) studies.

Looking ahead, the continued exploration of 3-bromo-7-chloro-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine holds great promise for advancing our understanding of its therapeutic potential. Future research directions may include the evaluation of its pharmacokinetic and pharmacodynamic properties, as well as the identification of novel biological targets. Furthermore, the integration of computational modeling and high-throughput screening approaches could accelerate the discovery of optimized analogs with enhanced efficacy and reduced off-target effects. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics.